Cas no 2229610-14-2 (tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate
• CAS No: 2229610-14-2
• MF: C₁₃H₂₀FN₃O₂
• MW: 269.31520652771
• CID: 6521545
• PubChem ID: 165668425
• Update Time: 2025-10-30

tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate
• 2229610-14-2
• tert-butyl N-[2-amino-3-(2-fluoropyridin-3-yl)propyl]carbamate
• EN300-1876062

• Inchi： 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-8-10(15)7-9-5-4-6-16-11(9)14/h4-6,10H,7-8,15H2,1-3H3,(H,17,18)
• InChI Key： MLCDXRBKWKXIKQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 269.15395505g/mol
• Monoisotopic Mass: 269.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate

Introduction to tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate (CAS No. 2229610-14-2)

tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate (CAS No. 2229610-14-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate is defined by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-functionalized propyl chain substituted with a 2-fluoropyridine ring. This intricate structure imparts the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate. One common approach involves the reaction of 3-(aminomethyl)-2-fluoropyridine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly routes, such as the use of microwave-assisted synthesis and catalysts to enhance reaction efficiency.

The biological activities of tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate have been extensively studied in recent years. One notable application is its use as a precursor in the synthesis of bioactive molecules targeting specific receptors or enzymes. For instance, this compound has shown promise in the development of inhibitors for kinases and other protein targets involved in various disease pathways. Kinase inhibitors are crucial in cancer therapy, and compounds derived from tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate have demonstrated potent inhibitory effects on key kinases such as PI3K and mTOR.

Beyond its role in kinase inhibition, tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate has also been investigated for its potential in neurodegenerative diseases. Research has shown that derivatives of this compound can modulate neurotransmitter systems and protect neurons from oxidative stress and apoptosis. These findings suggest that tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate could serve as a valuable lead compound for the development of neuroprotective agents.

In addition to its therapeutic applications, tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate has been utilized in chemical biology studies to probe cellular processes and signaling pathways. Its ability to selectively interact with specific protein targets makes it an excellent tool for understanding complex biological systems. For example, researchers have used this compound to investigate the role of certain proteins in cell signaling cascades, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate is another important aspect to consider. Preclinical studies have generally shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further research is needed to fully evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess the therapeutic potential of compounds derived from tert-butyl N-2-amino-3-(2-fluoropyridin-3-yl)propylcarbamate, particularly in oncology and neurology.

In conclusion, tert-butyl N-2-amino-3-(2-fluoropyridin-3-y l)prop ylcarbamat e (CAS No. 2 010) strong > represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern drug discovery efforts.